Cas no 2680794-64-1 (8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2680794-64-1
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 5635084
• PubChem ID: 165925681
• Update Time: 2025-05-27

8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-28287797
• 2680794-64-1

• Inchi： 1S/C12H10F3NO4/c13-12(14,15)11(19)16-8-3-1-2-6-4-7(10(17)18)5-20-9(6)8/h1-3,7H,4-5H2,(H,16,19)(H,17,18)
• InChI Key： KBSTYTQKXZHVKO-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=CC2=C1OCC(C(=O)O)C2)=O)(F)F

Computed Properties

• Exact Mass: 289.05619229g/mol
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2680794-64-1)

The compound 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2680794-64-1) is a fluorinated derivative of the benzopyran class, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. The presence of the trifluoroacetamido group enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential applications in targeting inflammatory pathways and enzyme inhibition, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has focused on fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. The benzopyran scaffold in this molecule is particularly noteworthy, as it is a common motif in bioactive molecules, including anticoagulants and antioxidants. The carboxylic acid functionality further expands its utility, enabling conjugation with other pharmacophores or formulation into prodrugs. This versatility has led to a surge in patents and publications referencing CAS No. 2680794-64-1, highlighting its role in cutting-edge research.

From an industrial perspective, the synthesis of 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Innovations in green chemistry, such as catalytic fluorination and solvent-free processes, are being applied to its production to meet sustainability goals. These advancements resonate with the broader trend of environmentally friendly synthesis, a topic frequently searched by professionals in the field.

The compound’s potential extends beyond pharmaceuticals. In material science, its trifluoromethyl group contributes to thermal stability and hydrophobicity, making it a candidate for specialty polymers and coatings. This dual applicability in life sciences and materials has positioned CAS No. 2680794-64-1 as a compound of interdisciplinary interest, bridging gaps between traditionally siloed research domains.

Analytical characterization of 8-(2,2,2-trifluoroacetamido)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid typically employs techniques like NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. Quality control is critical, as impurities can significantly impact downstream applications. This emphasis on analytical rigor aligns with the pharmaceutical industry’s push toward Quality by Design (QbD) principles, another hot topic in regulatory and manufacturing circles.

Looking ahead, the exploration of benzopyran derivatives like this compound is expected to accelerate, driven by advancements in computational chemistry and high-throughput screening. Virtual libraries and AI-driven drug design platforms are increasingly referencing such structures to predict novel bioactive molecules. This synergy between experimental and in silico methods underscores the transformative potential of CAS No. 2680794-64-1 in next-generation drug development.